Cas no 819812-59-4 (Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester)

Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester structure
819812-59-4 structure
Product Name:Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester
CAS No:819812-59-4
MF:C11H14O4
MW:210.226463794708
CID:715680
PubChem ID:45093151
Update Time:2025-04-19

Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-ethyl-3,5-dihydroxy-, methyl ester
    • Benzeneacetic acid, 2-ethyl-3,5-dihydroxy-, methyl ester (9CI)
    • 819812-59-4
    • SCHEMBL2861715
    • AUHWSGNARPEYAN-UHFFFAOYSA-N
    • Methyl (2-ethyl-3,5-dihydroxyphenyl)acetate
    • Methyl 2-ethyl-3,5-dihydroxyphenylacetate
    • Inchi: 1S/C11H14O4/c1-3-9-7(5-11(14)15-2)4-8(12)6-10(9)13/h4,6,12-13H,3,5H2,1-2H3
    • InChI Key: AUHWSGNARPEYAN-UHFFFAOYSA-N
    • SMILES: OC1=CC(=CC(CC(=O)OC)=C1CC)O

Computed Properties

  • Exact Mass: 210.089
  • Monoisotopic Mass: 210.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 1.8
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